Cas no 1502419-68-2 (4-chloro-2,6-dimethylphenyl chloroformate)

• Product Name: 4-chloro-2,6-dimethylphenyl chloroformate
• CAS No: 1502419-68-2
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD24141130
• CID: 5244210
• PubChem ID: 81646843
• Update Time: 2026-03-08

4-chloro-2,6-dimethylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 4-chloro-2,6-dimethylphenyl ester
• 4-chloro-2,6-dimethylphenyl chloroformate

• MDL： MFCD24141130
• Inchi： 1S/C9H8Cl2O2/c1-5-3-7(10)4-6(2)8(5)13-9(11)12/h3-4H,1-2H3
• InChI Key： BIHYXZNRYWJVKH-UHFFFAOYSA-N
• SMILES： C(Cl)(OC1=C(C)C=C(Cl)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 4-chloro-2,6-dimethylphenyl chloroformate

4-Chloro-2,6-Dimethylphenyl Chloroformate: A Comprehensive Overview

The compound with CAS No. 1502419-68-2, commonly referred to as 4-chloro-2,6-dimethylphenyl chloroformate, is a significant entity in the realm of organic chemistry. This compound is a derivative of chloroformate, characterized by its unique structure and versatile applications. Recent studies have highlighted its potential in various chemical reactions, particularly in the synthesis of advanced materials and pharmaceuticals.

4-Chloro-2,6-dimethylphenyl chloroformate is synthesized through a series of well-established chemical processes. The synthesis involves the reaction of 4-chloro-2,6-dimethylphenol with phosgene or other suitable chlorinating agents under controlled conditions. This process ensures the formation of a stable chloroformate derivative, which is highly reactive due to the electron-withdrawing nature of the carbonyl group. The compound's structure, featuring a central benzene ring substituted with chlorine and methyl groups, contributes to its unique reactivity and selectivity in various chemical transformations.

Recent research has focused on the application of 4-chloro-2,6-dimethylphenyl chloroformate in peptide synthesis. Its ability to act as an efficient coupling agent has been extensively studied, with findings suggesting improved yields and reduced side reactions compared to traditional reagents. This advancement underscores the compound's potential in the development of novel therapeutic agents and biotechnological products.

In addition to its role in peptide synthesis, 4-chloro-2,6-dimethylphenyl chloroformate has been explored for its utility in polymer chemistry. Studies have demonstrated its effectiveness as a cross-linking agent in the production of high-performance polymers. The compound's ability to form stable covalent bonds under mild conditions makes it an attractive candidate for applications in materials science.

The environmental impact of 4-chloro-2,6-dimethylphenyl chloroformate has also garnered attention in recent years. Research indicates that while the compound exhibits moderate biodegradability under specific conditions, its persistence in certain environments poses potential risks to ecosystems. Efforts are underway to develop sustainable synthesis methods and disposal practices to mitigate these concerns.

In conclusion, 4-chloro-2,6-dimethylphenyl chloroformate (CAS No. 1502419-68-2) stands as a pivotal compound in modern organic chemistry. Its diverse applications, coupled with ongoing research into its properties and environmental impact, ensure its continued relevance in both academic and industrial settings.